5-Amino-4-methyl-1-(2-methylpropyl)-1,2-dihydropyridin-2-one

Specification

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: 5-amino-4-methyl-1-(2-methylpropyl)pyridin-2-one
• Standard InChI: InChI=1S/C10H16N2O/c1-7(2)5-12-6-9(11)8(3)4-10(12)13/h4,6-7H,5,11H2,1-3H3
• Standard InChI Key: YANJJCCJZJXQMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=C1N)CC(C)C

Introduction

Physical and Chemical Characteristics

• Appearance: Likely a crystalline solid or powder.

• Solubility: Expected to be soluble in polar solvents like water or ethanol due to the amino group.

• Stability: Stable under standard conditions but may undergo reactions typical of amines and ketones.

Synthesis

The synthesis of 5-Amino-4-methyl-1-(2-methylpropyl)-1,2-dihydropyridin-2-one typically involves multi-step organic reactions starting from pyridine derivatives or related precursors. A general synthetic pathway may include:

• Formation of the Pyridine Ring:

  • Cyclization reactions involving aldehydes, ketones, and ammonia derivatives.

  • Use of catalysts to facilitate the formation of the dihydropyridinone core.

• Selective Substitution:

  • Introduction of the amino group at position 5 through amination reactions.

  • Alkylation at position 4 with methyl groups using alkyl halides and bases.

• Attachment of the Isobutyl Group:

  • N-substitution using isobutyl halides or alcohols under basic or acidic conditions.

Reaction Scheme (Hypothetical Example)

$$\text{Starting Material} + \text{Reagent A} \xrightarrow{\text{Catalyst}} \text{Intermediate} \xrightarrow{\text{Reagent B}} \text{Final Compound}$$

Pharmaceutical Potential

Heterocyclic compounds like dihydropyridinones are widely studied for their biological activities. Potential applications include:

• Antioxidant Properties: Compounds with amino and ketone groups often exhibit radical scavenging abilities.

• Antimicrobial Activity: The nitrogenous structure may interact with bacterial enzymes or DNA.

• Anti-inflammatory Effects: Similar compounds have been shown to inhibit inflammatory pathways.

Material Science

Due to its heterocyclic nature, this compound could also serve as a precursor in:

• Dye synthesis for industrial applications.

• Ligands in coordination chemistry for catalysis.

Table: Comparison with Related Compounds

Property/Activity	Compound A (Similar Derivative)	Compound B (Target Compound)
Molecular Weight	~150 g/mol	~180 g/mol
Antioxidant Activity	Moderate	Predicted High
Solubility	Water-soluble	Likely Water-soluble
Stability	Stable	Stable
Potential Applications	Antioxidant, Antimicrobial	Antioxidant, Anti-inflammatory

Future Directions

Further research on 5-Amino-4-methyl-1-(2-methylpropyl)-1,2-dihydropyridin-2-one should focus on:

• In Vitro Biological Testing:

  • Screening for antimicrobial and antioxidant activities using standard assays like DPPH radical scavenging tests.

  • Cytotoxicity studies on human cell lines to evaluate safety.

• Structural Optimization:

  • Modifying functional groups to enhance activity or solubility.

  • Computational modeling to predict interactions with biological targets.

• Synthesis Improvements:

  • Development of green chemistry methods for sustainable production.

  • Optimization of reaction conditions to improve yield and purity.

This compound represents an intriguing area of study due to its structural versatility and potential applications in medicinal chemistry and material science. Further experimental validation is necessary to unlock its full potential.